![molecular formula C24H37N3O B3950721 1-benzyl-4-{[1-(cyclohexylmethyl)-4-piperidinyl]carbonyl}piperazine](/img/structure/B3950721.png)
1-benzyl-4-{[1-(cyclohexylmethyl)-4-piperidinyl]carbonyl}piperazine
Overview
Description
1-benzyl-4-{[1-(cyclohexylmethyl)-4-piperidinyl]carbonyl}piperazine, also known as CPP, is a chemical compound that has been widely studied for its potential applications in scientific research. CPP is a piperazine derivative that is used primarily as a tool compound to study the mechanisms of action of various neurotransmitters and drugs. In
Mechanism of Action
1-benzyl-4-{[1-(cyclohexylmethyl)-4-piperidinyl]carbonyl}piperazine's mechanism of action involves binding to the NMDA receptor and blocking the activity of the dopamine transporter. By binding to the NMDA receptor, this compound can modulate the activity of glutamate, which is the primary excitatory neurotransmitter in the brain. By blocking the activity of the dopamine transporter, this compound can increase the levels of dopamine in the synaptic cleft, which can lead to increased dopamine signaling.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity, enhance learning and memory, and increase the release of dopamine in the brain. This compound has also been shown to have neuroprotective effects, which may make it useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-benzyl-4-{[1-(cyclohexylmethyl)-4-piperidinyl]carbonyl}piperazine in lab experiments is that it is a well-characterized tool compound that has been extensively studied. This means that researchers can be confident in the reliability and reproducibility of their results when using this compound. However, one of the limitations of using this compound is that it is not a selective compound, meaning that it can interact with multiple targets in the brain. This can make it difficult to determine the specific effects of this compound on a given target.
Future Directions
There are several future directions for research on 1-benzyl-4-{[1-(cyclohexylmethyl)-4-piperidinyl]carbonyl}piperazine. One area of interest is the development of more selective compounds that can target specific receptors in the brain. Another area of interest is the use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, there is interest in using this compound to study the mechanisms of action of drugs of abuse such as cocaine and amphetamines. Overall, this compound is a valuable tool compound that has the potential to contribute significantly to our understanding of the brain and its functions.
Scientific Research Applications
1-benzyl-4-{[1-(cyclohexylmethyl)-4-piperidinyl]carbonyl}piperazine has been widely used as a tool compound in scientific research to study the mechanisms of action of various neurotransmitters and drugs. This compound is known to bind to the N-methyl-D-aspartate (NMDA) receptor, which is a type of ionotropic glutamate receptor that is involved in learning, memory, and synaptic plasticity. This compound is also known to block the activity of the dopamine transporter, which is a membrane protein that transports dopamine from the synaptic cleft back into the presynaptic neuron.
properties
IUPAC Name |
(4-benzylpiperazin-1-yl)-[1-(cyclohexylmethyl)piperidin-4-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H37N3O/c28-24(23-11-13-25(14-12-23)19-21-7-3-1-4-8-21)27-17-15-26(16-18-27)20-22-9-5-2-6-10-22/h2,5-6,9-10,21,23H,1,3-4,7-8,11-20H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWMATYPMEQNCGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CN2CCC(CC2)C(=O)N3CCN(CC3)CC4=CC=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H37N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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